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Compound of Interest

Compound Name: 3-Stearo-1-olein

Cat. No.: B1142537 Get Quote

An in-depth analysis of "3-Stearo-1-olein" reveals ambiguity in its common chemical

nomenclature. The name suggests a glycerol backbone with a stearoyl group at the sn-3

position and an oleoyl group at the sn-1 position. However, this name can be interpreted as

either a diacylglycerol or a triacylglycerol, depending on the substituent at the sn-2 position.

For the purpose of providing a comprehensive technical overview, this guide will address the

most plausible interpretations of "3-Stearo-1-olein" and furnish the corresponding Chemical

Abstracts Service (CAS) numbers and molecular weights.

Data Presentation: Physicochemical Properties
The table below summarizes the key identifiers for the likely chemical entities corresponding to

the user's query. Researchers should verify the specific compound of interest using the CAS

number to ensure the correct information is being utilized.

Interpreted
Chemical Name

CAS Number Molecular Formula
Molecular Weight (
g/mol )

1-Stearoyl-3-oleoyl-

rac-glycerol

(Diacylglycerol)

18266-27-8 C₃₉H₇₄O₅ 623.00[1][2]

1,2-Dioleoyl-3-

stearoyl-glycerol

(Triacylglycerol)

2410-28-8 C₅₇H₁₀₆O₆ 887.45[3][4]
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Further Research and Protocol Development
Due to the ambiguous nature of the name "3-Stearo-1-olein," a detailed technical guide with

specific experimental protocols and signaling pathways cannot be accurately generated without

further clarification of the precise molecule of interest. The biological activity, metabolic

pathways, and relevant experimental procedures are highly specific to the exact chemical

structure.

For instance, diacylglycerols like 1-Stearoyl-3-oleoyl-rac-glycerol are known to be important

second messengers in cellular signaling, often activating protein kinase C. In contrast,

triacylglycerols such as 1,2-Dioleoyl-3-stearoyl-glycerol are primarily involved in energy storage

and lipid metabolism.

To proceed with the development of a detailed technical whitepaper, including experimental

workflows and signaling pathway diagrams, a specific CAS number for the compound of

interest is required.

Illustrative Experimental Workflow
While specific protocols are compound-dependent, a general workflow for investigating a novel

lipid molecule in a cellular context is presented below. This diagram illustrates a logical

progression from initial characterization to functional analysis.
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Phase 1: Physicochemical Characterization

Phase 2: In Vitro Analysis

Phase 3: In Vivo Studies

Compound Identification
(CAS, MW)

Purity Analysis
(HPLC, GC-MS)

Structural Elucidation
(NMR, Mass Spectrometry)

Cell Line Selection
(e.g., Hepatocytes, Adipocytes)

Cytotoxicity Assays
(MTT, LDH)

Target Engagement Assays
(e.g., Kinase Activity)

Metabolic Profiling
(Lipidomics)

Animal Model Selection

Pharmacokinetic Studies
(ADME)

Efficacy Studies

Click to download full resolution via product page

Caption: Generalized experimental workflow for lipid research.
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Illustrative Signaling Pathway
The following diagram depicts a simplified signaling pathway involving a generic diacylglycerol

(DAG), which could be relevant if "3-Stearo-1-olein" refers to a diacylglycerol.
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Caption: Simplified diacylglycerol (DAG) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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